Cas no 21991-02-6 ([1,1':2',1''-Terphenyl]-3',5'-dicarboxylicacid)

• Product Name: [1,1':2',1''-Terphenyl]-3',5'-dicarboxylicacid
• CAS No: 21991-02-6
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• CID: 286444
• PubChem ID: 271438
• Update Time: 2025-04-19

[1,1':2',1''-Terphenyl]-3',5'-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• [1,1':2',1''-Terphenyl]-3',5'-dicarboxylicacid
• 1,1':2',1''-terphenyl-3',5'-dicarboxylic acid
• AC1L6QD3
• AC1Q5UO4
• AC1Q72Z1
• CTK1A7060
• KST-1B1797
• NSC115008
• SureCN6262453
• NSC-115008
• 21991-02-6
• SCHEMBL6262453
• (1,1',2',1'')TERPHENYL-3',5'-DICARBOXYLIC ACID
• AKOS024331739
• DTXSID10297262

• Inchi： 1S/C20H14O4/c21-19(22)15-11-16(13-7-3-1-4-8-13)18(17(12-15)20(23)24)14-9-5-2-6-10-14/h1-12H,(H,21,22)(H,23,24)
• InChI Key： PLGLXHPMQOOCKC-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.08922
• Monoisotopic Mass: 318.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 502.7°C at 760 mmHg
• Flash Point: 271.9°C
• Refractive Index: 1.649
• PSA: 74.6